![molecular formula C9H12N4OS B280355 N-(4,5-dihydrothiazol-2-yl)-1-ethyl-3-pyrazolecarboxamide](/img/structure/B280355.png)
N-(4,5-dihydrothiazol-2-yl)-1-ethyl-3-pyrazolecarboxamide
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Overview
Description
N-(4,5-dihydrothiazol-2-yl)-1-ethyl-3-pyrazolecarboxamide, commonly known as DPTC, is a synthetic compound that has been widely studied for its potential applications in scientific research. DPTC belongs to the class of pyrazolecarboxamide compounds and has been found to exhibit a range of biochemical and physiological effects. In
Scientific Research Applications
Chemical Synthesis and Mechanisms
Unexpected Reactions in Synthesis : The study by Ledenyova et al. (2018) explored the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, revealing a complex mechanism involving ANRORC rearrangement and N-formylation, resulting in specific formamide derivatives (Ledenyova et al., 2018).
Antibacterial Agent Synthesis : Palkar et al. (2017) synthesized novel analogs of pyrazolecarboxamide, demonstrating significant antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).
Synthesis of Novel Heterocycles : A study by Kariuki et al. (2022) involved the synthesis of novel thiazoles and pyrazoles, with structures confirmed by X-ray crystallography, highlighting the versatility of such compounds in chemical synthesis (Kariuki et al., 2022).
Chemical Structure and Characterization
X-ray Analysis and Spectral Studies : The work by Kumara et al. (2018) focused on the synthesis and detailed structural analysis of a novel pyrazole derivative, using techniques like X-ray diffraction, NMR, and FT-IR, providing insights into its molecular conformation (Kumara et al., 2018).
Thermo-Optical Studies : Another study by Kumara et al. (2018) on a different pyrazole derivative showcased how spectral analysis and X-ray crystallography can reveal intricate details about molecular structures and interactions (Kumara et al., 2018).
Applications in Medical Research
Antitubercular and Antimicrobial Screening : Sivakumar and Rajasekaran (2013) synthesized Schiff bases of pyrazol-5-one, showing notable antitubercular activity against Mycobacterium tuberculosis, indicating potential medical applications (Sivakumar & Rajasekaran, 2013).
Anticancer and Antiviral Activities : Havrylyuk et al. (2013) explored the synthesis of 4-thiazolidinone derivatives with pyrazoline substitution, demonstrating selective inhibition of leukemia cell lines and activity against certain viral strains (Havrylyuk et al., 2013).
Properties
Molecular Formula |
C9H12N4OS |
---|---|
Molecular Weight |
224.29 g/mol |
IUPAC Name |
N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethylpyrazole-3-carboxamide |
InChI |
InChI=1S/C9H12N4OS/c1-2-13-5-3-7(12-13)8(14)11-9-10-4-6-15-9/h3,5H,2,4,6H2,1H3,(H,10,11,14) |
InChI Key |
SOMLSQRPKZWHIF-UHFFFAOYSA-N |
SMILES |
CCN1C=CC(=N1)C(=O)NC2=NCCS2 |
Canonical SMILES |
CCN1C=CC(=N1)C(=O)NC2=NCCS2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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